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Compound of Interest

Compound Name: Deceth-3

Cat. No.: B1670125

An In-depth Technical Guide to Deceth-3

Introduction

Deceth-3 is a non-ionic surfactant belonging to the family of ethoxylated fatty alcohols.[1]
Chemically, it is the polyethylene glycol (PEG) ether of decyl alcohol. The "3" in its name
signifies that it contains an average of three repeating units of ethylene oxide in its hydrophilic
chain.[2] Its unique molecular structure, comprising both a water-loving (hydrophilic) head and
an oil-loving (hydrophobic) tail, allows it to reduce the surface tension between immiscible
liquids like oil and water.[1][3] This property makes it a highly effective emulsifying agent,
wetting agent, and dispersant.[1][3]

Identified by the INCI name Deceth-3, it is also known by its chemical name, ethoxylated C10
alcohol, and the CAS number 26183-52-8.[1] Its primary applications are found within the
cosmetics and personal care industries, where it is a common ingredient in hair dyes,
cleansers, makeup removers, and skin care emulsions.[1][2][3]

Chemical Structure and Properties

Deceth-3's structure is characterized by a ten-carbon alkyl chain derived from decyl alcohaol,
which forms the hydrophobic portion, and a short polyoxyethylene chain, which constitutes the
hydrophilic portion. The IUPAC name for this compound is 2-[2-(2-
decoxyethoxy)ethoxy]ethanol.[4] The molecular formula is C16H3404.[4][5] This amphipathic
nature governs its function as a surfactant, enabling the formation of stable emulsions.[1]
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Quantitative Data

The key physicochemical properties of Deceth-3 are summarized in the table below for easy

reference and comparison.

Property Value Source
Molecular Weight 290.44 g/mol [4115][6]
Molar Mass approx. 285 g/mol [1]
Molecular Formula C16H3404 [4115]
CAS Number 26183-52-8 [1]
Appearance Clear liquid (at room e
temperature)
Density approx. 0.93 g/mL (at 25°C) [1]

Hydrophile-Lipophile Balance
(HLB)

approx. 8.6

[1]

Solidification Point

approx. -17°C

[1]

Solubility

Poor in water (forms
emulsions); Good in low

aliphatic alcohols

[1]

Logical Relationship Diagram: Structural
Components of Deceth-3

The following diagram illustrates the fundamental components of the Deceth-3 molecule,

highlighting the relationship between its hydrophobic and hydrophilic regions.
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Caption: Logical diagram of Deceth-3's hydrophobic and hydrophilic components.
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Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of Deceth-3 are proprietary to
manufacturers and not extensively published in public literature. However, the characterization
of such a substance would typically involve standard analytical methodologies.

1. Purity and Composition Analysis:

¢ Methodology: High-Performance Liquid Chromatography (HPLC) or Gas Chromatography
(GC) would be employed to separate and quantify the Deceth-3 from unreacted decyl
alcohol and other potential by-products. Mass Spectrometry (MS) coupled with these
techniques (LC-MS or GC-MS) would confirm the molecular weight and structural integrity of
the components. Nuclear Magnetic Resonance (NMR) spectroscopy would be used to
confirm the chemical structure and the average number of ethoxylation units.

2. Determination of Physicochemical Properties:
o Methodology:

o Surface Tension: A tensiometer (using methods like the Du Nouy ring or Wilhelmy plate)
would be used to measure the reduction in surface tension of water at various
concentrations of Deceth-3 to evaluate its efficiency as a surfactant.

o Critical Micelle Concentration (CMC): The CMC, the concentration at which micelles begin
to form, would be determined by measuring changes in physical properties such as
surface tension, conductivity, or light scattering as a function of surfactant concentration.

o Emulsification Performance: Emulsions of oil and water would be prepared with Deceth-3.
Their stability would be assessed over time through visual inspection, particle size
analysis (e.g., dynamic light scattering), and microscopy to determine the emulsifier's
effectiveness.

3. Safety and Irritation Assessment:

» Methodology: As noted by the Cosmetic Ingredient Review (CIR) Expert Panel, alkyl PEG
ethers are assessed for safety and skin irritation potential.[2][4] While specific protocols are
not detailed in the search results, these assessments typically involve in vitro methods using
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reconstructed human epidermis models or in vivo patch testing on human subjects under
dermatological control to evaluate irritation and sensitization potential. The presence of
impurities like 1,4-dioxane, a potential byproduct of ethoxylation, is also monitored, often
using GC-MS techniques.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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